Cas no 2094922-09-3 (N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide)

• Product Name: N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide
• CAS No: 2094922-09-3
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 5799823
• PubChem ID: 122134656
• Update Time: 2025-10-28

N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6663205
• 2094922-09-3
• N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide
• Z2229096488
• AKOS033808749

• Inchi： 1S/C14H21N3O4S/c1-10-8-15-13(22(2,20)21)17-11(10)12(18)16-9-14(19)6-4-3-5-7-14/h8,19H,3-7,9H2,1-2H3,(H,16,18)
• InChI Key： BVJJTWNOLKXDAA-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C)C(C(NCC2(CCCCC2)O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 118Ų

Additional information on N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide

N-[(1-Hydroxycyclohexyl)methyl]-2-Methanesulfonyl-5-Methylpyrimidine-4-Carboxamide: A Comprehensive Overview

The compound N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide, with the CAS number 2094922-09-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and therapeutic potential. The structure of this molecule is characterized by a pyrimidine ring system, which serves as a central scaffold, with various substituents attached to it. These substituents include a methanesulfonyl group, a methyl group, and an N-substituted side chain containing a hydroxycyclohexyl moiety.

The synthesis of N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. The development of efficient synthetic routes for such complex molecules is crucial for their scalability and cost-effectiveness in large-scale production. Recent advancements in catalytic methods and the use of green chemistry principles have significantly improved the synthesis of this compound, making it more environmentally friendly and sustainable.

One of the most remarkable aspects of this compound is its biological activity. Studies have demonstrated that N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide exhibits potent inhibitory effects on various enzymes and signaling pathways that are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in cell proliferation and survival. This makes it a promising candidate for the development of targeted therapies aimed at combating these diseases.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as a modulator of ion channels and receptors. Ion channels are critical for maintaining cellular homeostasis and regulating physiological processes such as nerve impulses and muscle contractions. Dysregulation of these channels has been linked to numerous pathological conditions, including epilepsy, cardiovascular diseases, and pain syndromes. The ability of N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide to modulate ion channel activity opens up new avenues for its application in treating these conditions.

The pharmacokinetic properties of this compound are another area of intense research interest. Understanding how this molecule is absorbed, distributed, metabolized, and excreted within the body is essential for optimizing its therapeutic efficacy and minimizing adverse effects. Recent studies have employed advanced analytical techniques such as mass spectrometry and liquid chromatography to characterize the pharmacokinetic profile of this compound in preclinical models. These findings have provided valuable insights into its bioavailability and metabolic pathways, paving the way for further optimization of its drug-like properties.

From an environmental standpoint, the ecological impact of N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide has also been evaluated. Assessments have been conducted to determine its potential toxicity to aquatic organisms and its biodegradability under various environmental conditions. These studies are crucial for ensuring that the production, use, and disposal of this compound do not pose significant risks to ecosystems or human health.

In conclusion, N-[(1-hydroxycyclohexyl)methyl]-2-methanesulfonyl-5-methylpyrimidine-4-carboxamide represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in addressing some of the most challenging diseases facing humanity today. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a significant impact on the field of medicine.